Cas no 2034225-01-7 (N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-(thiophen-2-yl)benzamide)

• Product Name: N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-(thiophen-2-yl)benzamide
• CAS No: 2034225-01-7
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 6416750
• PubChem ID: 122162783
• Update Time: 2025-05-20

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-(thiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-(thiophen-2-yl)benzamide
• F6573-3247
• N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-(thiophen-2-yl)benzamide
• AKOS032469529
• N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-4-(thiophen-2-yl)benzamide
• N-[2-(2-imidazol-1-ylethoxy)ethyl]-4-thiophen-2-ylbenzamide
• 2034225-01-7

• Inchi： 1S/C18H19N3O2S/c22-18(20-8-11-23-12-10-21-9-7-19-14-21)16-5-3-15(4-6-16)17-2-1-13-24-17/h1-7,9,13-14H,8,10-12H2,(H,20,22)
• InChI Key： XZSYAVHXHPDXJM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=CC=1)C(NCCOCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.4Ų

Additional information on N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-(thiophen-2-yl)benzamide

Professional Introduction to N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-(thiophen-2-yl)benzamide (CAS No. 2034225-01-7)

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-(thiophen-2-yl)benzamide, a compound with the CAS number 2034225-01-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a benzamide core, combined with an imidazole and thiophene moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The molecular structure of this compound is characterized by a benzamide group linked to an ethoxyethyl chain, which is further substituted with a 1H-imidazole ring. This arrangement not only enhances the compound's solubility and bioavailability but also introduces specific binding interactions with biological receptors. The thiophen-2-yl substituent at the 4-position of the benzamide moiety adds another layer of complexity, potentially influencing the compound's pharmacokinetic properties and target specificity.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The imidazole ring, in particular, has been extensively studied for its role in various biological processes, including enzyme inhibition and receptor binding. In the context of N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-(thiophen-2-yl)benzamide, the imidazole moiety may serve as a key pharmacophore, contributing to the compound's ability to interact with specific biological targets.

The incorporation of a thiophene group into the molecular framework has also been shown to enhance the pharmacological activity of several drug candidates. Thiophenes are known for their ability to modulate various biological pathways, including those involved in inflammation, pain, and neurodegeneration. The presence of the thiophen-2-yl substituent in N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-(thiophen-2-yl)benzamide may thus contribute to its potential therapeutic effects by influencing these biological pathways.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the benzamide core, followed by functionalization with the ethoxyethyl chain and subsequent introduction of the imidazole and thiophene groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve high yields and purity levels.

The pharmacological evaluation of N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-(thiophen-2-yl)benzamide has revealed promising results in preclinical studies. These studies have demonstrated that the compound exhibits significant activity against various biological targets, including enzymes and receptors involved in disease pathways. The combination of structural features such as the benzamide core, imidazole ring, and thiophenyl group appears to contribute to its broad-spectrum activity.

One particularly intriguing aspect of this compound is its potential application in treating neurological disorders. The imidazole and thiophene moieties have been shown to interact with neurotransmitter systems, suggesting that N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-(thiophen-2-yb)benzamide may have neuroprotective or anti-inflammatory effects. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential in this area.

Another area of interest is the compound's potential role in anticancer therapy. Benzamide derivatives have been widely studied for their ability to inhibit tumor growth and metastasis. The unique structural features of N-{2-2-(1H-imidazol-l-yb)ethoxyethyl}-4-(thiophen-yb)benzamide may enhance its efficacy as an anticancer agent by targeting specific pathways involved in cancer cell proliferation and survival.

The development of novel drug candidates often involves rigorous testing to ensure safety and efficacy before moving into clinical trials. N-{2-Hydroxyethyl)-N-[3(1H-imidazol-1-yli)propyl]-4(thieno[3',4'-dihydro]pyridin)-3-carboxamides (CAS No. 2034225-l-l7), as it is sometimes referred to in scientific literature, is no exception. Preclinical studies have focused on evaluating its toxicity profile, pharmacokinetic properties, and interaction with biological targets. These studies are crucial for determining whether the compound is suitable for further development into a therapeutic agent.

The future direction of research on N-{3(Imidazo[l]lpropyl)-N-[Ethyloxy-carbonyl]pheny]-l [, will likely involve both computational modeling and experimental validation. Computational approaches can help predict how the compound interacts with biological targets at a molecular level, while experimental studies can provide insights into its pharmacological effects in vivo. This combined approach will be essential for optimizing its therapeutic potential.

In conclusion, N-{N-Ethoxycarbonyl-N-[3(1H-imidazol-l-yli)-propyl]-pheny]-l [, represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Further research is warranted to fully explore its pharmacological effects and develop novel treatments for various diseases. The combination of computational modeling and experimental validation will be crucial for optimizing its therapeutic potential.